Cas no 90801-36-8 (N,N-dimethyl-N''-4H-1,2,4-triazol-4-ylimidoformamide)

• Product Name: N,N-dimethyl-N''-4H-1,2,4-triazol-4-ylimidoformamide
• CAS No: 90801-36-8
• MF: C₅H₉N₅
• MW: 139.158459424973
• MDL: MFCD02186521
• CID: 995121
• PubChem ID: 9554630
• Update Time: 2025-08-01

N,N-dimethyl-N''-4H-1,2,4-triazol-4-ylimidoformamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-N''-4H-1,2,4-triazol-4-ylimidoformamide
• NSC168434
• 90801-36-8
• MFCD02186521
• (E)-N,N-dimethyl-N'-(4H-1,2,4-triazol-4-yl)formimidamide
• AKOS001041996
• N,N-dimethyl-N'-(4H-1,2,4-triazol-4-yl)iminoformamide
• Z57009589
• (E)-N,N-dimethyl-N'-(4H-1,2,4-triazol-4-yl)methanimidamide
• N,N-dimethyl-N'-(1,2,4-triazol-4-yl)methanimidamide
• NSC-168434
• CS-0459455
• 4R-0037
• HMS1715M05

• MDL： MFCD02186521
• Inchi： 1S/C5H9N5/c1-9(2)5-8-10-3-6-7-4-10/h3-5H,1-2H3/b8-5+
• InChI Key： QJKWUTUQKXWROV-VMPITWQZSA-N
• SMILES： N(/C=N/N1C=NN=C1)(C)C

Computed Properties

• Exact Mass: 139.086
• Monoisotopic Mass: 139.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.17
• Boiling Point: 250.9°C at 760 mmHg
• Flash Point: 105.5°C
• Refractive Index: 1.586

Additional information on N,N-dimethyl-N''-4H-1,2,4-triazol-4-ylimidoformamide

N,N-Dimethyl-N''-(4H-1,2,4-Triazol-4-yl)Imidoforamide: A Comprehensive Overview

The compound with CAS No. 90801-36-8, commonly referred to as N,N-dimethyl-N''-(4H-1,2,4-triazol-4-yl)imidoforamide, is a fascinating molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. In this article, we will delve into its structure, synthesis, applications, and recent advancements in research.

N,N-dimethyl-N''-(4H-1,2,4-triazol-4-yl)imidoforamide is a derivative of imidoforamide, a class of compounds known for their nitrogen-rich structures. The molecule features a triazole ring fused with an imidoforamide group, which contributes to its stability and reactivity. The presence of the triazole ring enhances its ability to participate in hydrogen bonding and other non-covalent interactions, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of N,N-dimethyl-N''-(4H-1,2,4-triazol-4-yl)imidoforamide in pharmaceutical research. Its ability to act as a bioisostere has been explored in drug design, where it can replace certain functional groups without significantly altering the pharmacokinetic profile of the drug. This property makes it an invaluable tool in medicinal chemistry for developing novel therapeutic agents.

In addition to its pharmaceutical applications, N,N-dimethyl-N''-(4H-1,2,4-triazol-4-yl)imidoforamide has found utility in materials science. Researchers have investigated its role as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The molecule's ability to coordinate with metal ions and form stable networks has opened new avenues for creating porous materials with applications in gas storage and catalysis.

The synthesis of N,N-dimethyl-N''-(4H-1,2,4-triazol-4-yl)imidoforamide involves a multi-step process that typically begins with the preparation of the imidoforamide precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound.

Another area of active research is the study of N,N-dimethyl-N''-(4H-1,2,4-triazol-4-yl)imidoforamide's electrochemical properties. Its application as an electrolyte additive in lithium-ion batteries has been explored due to its ability to stabilize the electrode surface and enhance battery performance. This potential application aligns with the growing demand for high-performance energy storage solutions.

Furthermore, N,N-dimethyl-N''-(4H-1,2,4-triazol-4-yl)imidoforamide has shown promise in agricultural chemistry. Its use as a fungicide has been tested under controlled conditions, demonstrating effective protection against plant pathogens without adverse environmental impacts. This highlights its potential as a sustainable alternative to traditional agrochemicals.

The versatility of N,N-dimethyl-N''-(4H-1,2,4-triazol-4